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Compound of Interest

Compound Name: Neodecanoyl chloride

Cat. No.: B1347055 Get Quote

Essential Safety and Handling Guide for
Neodecanoyl Chloride
This guide provides critical safety, handling, and disposal information for Neodecanoyl
chloride, tailored for laboratory and drug development professionals. Adherence to these

protocols is essential for ensuring personal safety and minimizing environmental contamination.

Hazard Summary
Neodecanoyl chloride is a corrosive liquid with a pungent odor that poses significant health

risks.[1][2] It is classified as harmful if swallowed, fatal if inhaled, and causes severe skin burns

and eye damage.[3][4] The substance reacts with water, including moisture in the air, to form

hydrochloric acid and neodecanoic acid, contributing to its corrosive properties.[1][5]

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for Neodecanoyl chloride.
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Property Value Source

CAS Number 40292-82-8 [1][6]

Molecular Formula C₁₀H₁₉ClO [1][4]

Molecular Weight 190.71 g/mol [1][4]

Appearance
Clear liquid with a pungent

odor
[1]

Density (20°C) 0.95 g/cm³ [1]

Boiling Point 210°C / 101 kPa [1]

Flash Point 86°C (closed cup) [1]

Acute Toxicity LD50 (oral, rat): 2180 mg/kg [1]

Solubility

Soluble in common organic

solvents (acetone, chloroform,

toluene, THF).[1] Reacts with

water.[5]

Operational and Safety Plans
A systematic approach to handling, emergency response, and disposal is crucial. The following

procedural guidance outlines the necessary steps for safe laboratory operations involving

Neodecanoyl chloride.

Personal Protective Equipment (PPE)
All personnel must use the appropriate PPE when handling Neodecanoyl chloride. The

required equipment, selected based on the specific workplace conditions and substance

concentration, is detailed below.[6]
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Protection Type Minimum Requirement Recommended for

Eye / Face

Tightly fitting safety goggles

with side-shields (conforming

to EN166 or NIOSH

standards).[6][7]

All handling procedures.

A full face shield should be

used in addition to goggles

when there is a higher risk of

splashing.[8][9]

Transferring large volumes,

working with heated material,

or reacting under pressure.

Skin / Body
Chemical-resistant gloves

(inspected prior to use).[7][9]
All handling procedures.

Impervious, fire/flame-resistant

lab coat or coveralls.[6][7]
All handling procedures.

Closed-toe, chemical-resistant

shoes. Safety footwear should

cover the entire foot.[10]

All areas where chemicals are

used or stored.

Respiratory

Work must be conducted in a

well-ventilated area or a

chemical fume hood.[3][6]

All handling procedures.

If ventilation is inadequate or

exposure limits are exceeded,

a full-face respirator with

appropriate cartridges (NIOSH

or EN 149 approved) must be

used.[5][7]

Weighing, transferring, or in

case of ventilation failure.

A self-contained breathing

apparatus (SCBA) is required

for major spills and firefighting.

[5][7]

Emergency response

situations.

Step-by-Step Handling and Storage Plan
Handling:
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Preparation: Ensure a safety shower and eyewash station are readily accessible.[5] Handle

the product within a closed system or under appropriate exhaust ventilation, such as a

chemical fume hood.[5]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[5]

Avoid breathing any mists, vapors, or spray.[5]

Hygiene: Do not eat, drink, or smoke in the work area.[3][6] Wash hands and any exposed

skin thoroughly after handling.[3][6]

Equipment: Use non-sparking tools to prevent ignition from electrostatic discharge.[3][7]

Storage:

Conditions: Store in a cool, dry, and well-ventilated area.[1][6] Keep the container tightly

closed to prevent contact with moisture.[1][3][5]

Security: The storage area should be locked.[3][6]

Incompatibilities: Store away from incompatible materials such as water, strong bases,

alcohols, and amines.[5]

Emergency Procedures: Spill and Exposure Response
Immediate and correct response to a spill or exposure is critical.

Spill Response Protocol:

Evacuate: Immediately evacuate personnel from the affected area, staying upwind of the

spill.[7]

Ventilate: Ensure the area is adequately ventilated.[6][7]

Control Ignition: Remove all sources of ignition.[7]

Don PPE: Wear the appropriate PPE, including respiratory protection (SCBA for large spills),

chemical-resistant gloves, impervious clothing, and eye protection.[5][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA19486&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19486&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19486&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19486&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/neodecanoyl-chloride.htm
https://www.guidechem.com/msds/40292-82-8.html
https://www.chemicalbook.com/msds/neodecanoyl-chloride.htm
https://www.guidechem.com/msds/40292-82-8.html
https://www.chemicalbook.com/msds/neodecanoyl-chloride.htm
https://www.chemicalbook.com/msds/neodecanoyl-chloride.pdf
https://framochem.com/wp-content/uploads/2024/12/TDS_Neodecanoyl-Chloride-NEODCL.pdf
https://www.guidechem.com/msds/40292-82-8.html
https://framochem.com/wp-content/uploads/2024/12/TDS_Neodecanoyl-Chloride-NEODCL.pdf
https://www.chemicalbook.com/msds/neodecanoyl-chloride.htm
https://www.fishersci.com/store/msds?partNumber=AAA19486&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/neodecanoyl-chloride.htm
https://www.guidechem.com/msds/40292-82-8.html
https://www.fishersci.com/store/msds?partNumber=AAA19486&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/neodecanoyl-chloride.pdf
https://www.guidechem.com/msds/40292-82-8.html
https://www.chemicalbook.com/msds/neodecanoyl-chloride.pdf
https://www.chemicalbook.com/msds/neodecanoyl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19486&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/neodecanoyl-chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Prevent further leakage if it is safe to do so. Use an inert absorbent material

like sand, silica gel, or an acid binder to contain the spill.[5][7] Do not use water.[5]

Neutralization: For the final cleanup, the spill can be neutralized with an alkaline solution

such as lime milk or soda.[1][5]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, closed, and properly labeled container for disposal.[6][7]

Decontamination: Decontaminate the area and all equipment used for cleanup.

Prohibited Actions: Do not let the chemical enter drains or surface water.[5][7]
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Immediate Actions

Preparation for Cleanup

Containment & Cleanup

Final Steps

Spill Discovered

Evacuate Area & Alert Others

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Gather Spill Kit
(Absorbent, Neutralizer, Tools)

Remove Ignition Sources

Contain Spill with
Inert Absorbent

Neutralize Residue with
Alkaline Solution (e.g., Soda Ash)

Collect Waste into
Sealed Container

Decontaminate Area
& Equipment

Label & Dispose of Waste
per Regulations

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a Neodecanoyl chloride spill.
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First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-to-mouth). Seek immediate emergency

medical help.[3][6][7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

soap and plenty of water. Seek immediate medical attention.[6][7]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

holding the eyelids open.[7] Remove contact lenses if present and easy to do so. Continue

rinsing.[3] Specific and urgent treatment is required; get medical help immediately.[3][6]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[3][6][7] Never give anything

by mouth to an unconscious person.[7] Call a physician or poison control center immediately.

[6][7]

Step-by-Step Disposal Plan
Disposal of Neodecanoyl chloride and its contaminated materials must be handled as

hazardous waste in strict accordance with all local, regional, and national regulations.[3][11]

Waste Collection: Collect waste material, including spent absorbent from spills, in suitable,

closed, and clearly labeled containers.[6][7]

Prohibited Disposal: Do not dispose of Neodecanoyl chloride in the trash or pour it down

the sewer system.[5][7] Contamination of drains, surface water, or groundwater must be

avoided.[5][7]

Chemical Treatment: The primary method of disposal is through a licensed chemical

destruction facility, often involving controlled incineration with flue gas scrubbing to neutralize

harmful combustion products.[7]

Container Disposal: Empty containers are also hazardous. They can be triple-rinsed with an

appropriate solvent (the rinsate must be collected as hazardous waste).[3][7] After rinsing,

containers can be offered for recycling or reconditioning, or they may be punctured to

prevent reuse and disposed of in a sanitary landfill as permitted by regulations.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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